Cas no 850760-60-0 (1-(1H-imidazol-4-yl)ethan-1-amine)
1-(1H-imidazol-4-yl)ethan-1-amine is a heterocyclic amine derivative featuring an imidazole core with an ethylamine substituent at the 4-position. This compound is of interest in medicinal and organic chemistry due to its structural similarity to histamine and other biologically active imidazole-containing molecules. Its reactive amine group allows for further functionalization, making it a versatile intermediate in the synthesis of pharmaceuticals, ligands, and agrochemicals. The imidazole ring confers potential metal-binding properties, useful in catalysis or coordination chemistry. The compound's stability under standard conditions and well-defined reactivity profile enhance its utility in research and industrial applications. Proper handling is advised due to the amine functionality's potential sensitivity.
850760-60-0 structure
Product Name:1-(1H-imidazol-4-yl)ethan-1-amine
CAS No:850760-60-0
MF:C5H9N3
MW:111.145060300827
MDL:MFCD19216306
CID:839396
PubChem ID:19017454
Update Time:2025-06-07
1-(1H-imidazol-4-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-methanamine, a-methyl-
- 1H-Imidazole-5-methanamine,-alpha--methyl-
- 1-(1H-Imidazol-4(5)-yl)-ethylamine
- 1-(1H-imidazol-4-yl)ethan-1-amine
- (R)-1-(1H-imidazol-4-yl)ethan-1-amine
- 1-(1H-Imidazol-5(4)-yl)-ethylamine
- SCHEMBL2673476
- 850760-60-0
- 1-(1H-imidazol-5-yl)ethanamine
- F13260
- AKOS006350847
- 4.5-Aminoathylimidazol
- 1H-Imidazole-5-methanamine, -alpha--methyl-
- (S)-1-(1H-imidazol-4-yl)ethan-1-amine
- EN300-1653396
- SCHEMBL23153772
- SB39022
-
- MDL： MFCD19216306
- Inchi： 1S/C5H9N3/c1-4(6)5-2-7-3-8-5/h2-4H,6H2,1H3,(H,7,8)
- InChI Key： ZHELUGTZRQNNNL-UHFFFAOYSA-N
- SMILES： N1C=NC=C1C(C)N
Computed Properties
- Exact Mass: 111.079647300g/mol
- Monoisotopic Mass: 111.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 74.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 54.7Ų
1-(1H-imidazol-4-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 40R0139T-1g |
1-(1H-Imidazol-5(4)-yl)-ethylamine |
850760-60-0 | 97% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 40R0139T-5g |
1-(1H-Imidazol-5(4)-yl)-ethylamine |
850760-60-0 | 97% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 40R0139T-500mg |
1-(1H-Imidazol-5(4)-yl)-ethylamine |
850760-60-0 | 97% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 40R0139T-100mg |
1-(1H-Imidazol-5(4)-yl)-ethylamine |
850760-60-0 | 97% | 100mg |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 40R0139-1g |
1-(1H-Imidazol-4(5)-yl)-ethylamine |
850760-60-0 | 97% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 40R0139-5g |
1-(1H-Imidazol-4(5)-yl)-ethylamine |
850760-60-0 | 97% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 40R0139-500mg |
1-(1H-Imidazol-4(5)-yl)-ethylamine |
850760-60-0 | 97% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 40R0139-100mg |
1-(1H-Imidazol-4(5)-yl)-ethylamine |
850760-60-0 | 97% | 100mg |
1797.85CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 40R0139-250 |
1-(1H-Imidazol-4(5)-yl)-ethylamine |
850760-60-0 | 97% | 250 |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 40R0139-250mg |
1-(1H-Imidazol-4(5)-yl)-ethylamine |
850760-60-0 | 97% | 250mg |
2756.14CNY | 2021-05-07 |
1-(1H-imidazol-4-yl)ethan-1-amine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:850760-60-0)1-(1H-imidazol-4-yl)ethan-1-amine
Order Number:A1042740
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:13
Price ($):431.0
Email:sales@amadischem.com
1-(1H-imidazol-4-yl)ethan-1-amine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:850760-60-0)1-(1H-imidazol-4-yl)ethan-1-amine
Purity:99%
Quantity:1g
Price ($):431.0